Cas no 1805417-17-7 (2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805417-17-7
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4873857
• Update Time: 2025-10-05

2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-2-5-3(7(11)12)1-4(6(10)16-5)8(13,14)15/h1,7H,2H2
• InChI Key： QNJSHUIIWFVJDB-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC(C(F)(F)F)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805417-17-7)

The compound 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine, with the CAS registry number 1805417-17-7, is a highly specialized organic chemical that has garnered significant attention in the fields of agrochemistry, pharmaceuticals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their unique electronic properties and versatile applications. The molecule's structure is characterized by a pyridine ring substituted with multiple halogenated groups, including a bromomethyl group at position 2, a chlorine atom at position 6, a difluoromethyl group at position 3, and a trifluoromethyl group at position 5. These substituents not only enhance the compound's stability but also impart it with distinctive reactivity and bioactivity.

The synthesis of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine typically involves a multi-step process that includes nucleophilic substitution, electrophilic substitution, and fluorination reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product. Additionally, the incorporation of fluorinated groups has been facilitated by the development of novel fluoroalkylation techniques, which minimize side reactions and enhance selectivity.

In terms of physical properties, this compound exhibits a high melting point due to its strong intermolecular hydrogen bonding and van der Waals forces. Its solubility in organic solvents such as dichloromethane and acetonitrile makes it suitable for various chemical transformations. The presence of multiple electronegative groups also contributes to its high polarity, which is advantageous in applications requiring selective reactivity or solubility.

The application of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine spans across multiple industries. In agrochemistry, it serves as an intermediate in the synthesis of novel pesticides with enhanced efficacy against various pests. Its ability to inhibit key enzymes involved in pest metabolism has been validated through extensive laboratory studies. In pharmaceuticals, this compound is being explored as a potential lead molecule for drug development targeting specific disease pathways. Recent research has demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

Moreover, this compound finds utility in materials science as a precursor for advanced materials such as fluoropolymers and high-performance coatings. Its unique combination of halogenated groups enables the formation of robust polymer networks with excellent thermal and chemical resistance.

Recent studies have focused on optimizing the synthesis and characterization of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine. For example, researchers have investigated the influence of reaction conditions on the stereochemistry and regioselectivity of the product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound.

In conclusion, 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1805417-17-7) stands out as a versatile and valuable compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in future innovations within agrochemistry, pharmaceuticals, and materials science.